Cas no 820233-86-1 (Benz[g]isoquinoline, 1,4-bis(4-fluorophenyl)-3-phenyl-)

Benz[g]isoquinoline, 1,4-bis(4-fluorophenyl)-3-phenyl- structure
820233-86-1 structure
Product name:Benz[g]isoquinoline, 1,4-bis(4-fluorophenyl)-3-phenyl-
CAS No:820233-86-1
MF:C31H19F2N
MW:443.48607468605
CID:700808
PubChem ID:71420427

Benz[g]isoquinoline, 1,4-bis(4-fluorophenyl)-3-phenyl- Chemical and Physical Properties

Names and Identifiers

    • Benz[g]isoquinoline, 1,4-bis(4-fluorophenyl)-3-phenyl-
    • 1,4-bis(4-fluorophenyl)-3-phenylbenzo[g]isoquinoline
    • DTXSID40839619
    • 820233-86-1
    • Inchi: InChI=1S/C31H19F2N/c32-25-14-10-20(11-15-25)29-27-18-23-8-4-5-9-24(23)19-28(27)30(22-12-16-26(33)17-13-22)34-31(29)21-6-2-1-3-7-21/h1-19H
    • InChI Key: TWEVFFIRVUVWQM-UHFFFAOYSA-N
    • SMILES: C1=CC=C(C=C1)C2=C(C3=CC4=CC=CC=C4C=C3C(=N2)C5=CC=C(C=C5)F)C6=CC=C(C=C6)F

Computed Properties

  • Exact Mass: 443.14855593g/mol
  • Monoisotopic Mass: 443.14855593g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 3
  • Complexity: 646
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 12.9Ų
  • XLogP3: 8.2

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